![molecular formula C20H23NO6 B1157767 (1S,11S,13S,14R,15R)-14,15-Dimethoxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-one CAS No. 1025023-04-4](/img/structure/B1157767.png)
(1S,11S,13S,14R,15R)-14,15-Dimethoxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-one
Overview
Description
Periglaucine A is an isoquinoline alkaloid. It has a role as a metabolite.
CID 24879468 is a natural product found in Pericampylus glaucus with data available.
Scientific Research Applications
Structural Analysis and Crystallography
The structural analysis of related compounds like Dihydroallocryptopine and Dihydrocryptopine has provided insights into the molecular configuration, revealing how the arrangement of methoxy groups and benzene rings can affect the overall structure. The studies highlight the dihedral angles and orientations of methoxy C atoms, indicating their influence on the compound's stability and reactivity. For instance, in Dihydroallocryptopine, the benzene rings are inclined at a specific angle, and the methoxy C atoms show varied orientations in relation to the attached rings. This intricate detailing aids in understanding the molecular dynamics and potential applications in fields like drug design or material science (Sun et al., 2011) (Sun et al., 2012).
Synthetic Chemistry and Material Science
In synthetic chemistry, compounds like 8‐Phenylmenthyl Acrylate have been utilized as reagents in asymmetric synthesis, particularly in cycloadditions and conjugate additions. Such compounds serve as fundamental building blocks for developing more complex molecules with potential applications ranging from pharmaceuticals to materials science (Taschner, 2001).
Photocatalytic Applications
Compounds such as those studied in the photochemical approach to new polycyclic substrates are synthesized for specific reactions like [2+2] photocycloaddition. These compounds are essential for developing new functionalized polycycles with potential applications in photocatalytic processes and possibly in creating biologically active compounds (Vuk et al., 2014).
Molecular Rearrangements and Material Properties
Research into the methyl rearrangement of Methoxy-Triazines highlights the behavior of such compounds under different states (solid- and liquid-state) and their thermal properties. This knowledge is crucial for understanding the stability and reactivity of materials under varying conditions, which can be pivotal in materials science and engineering (Handelsman-Benory et al., 2000).
Mechanism of Action
Periglaucine A, also known as (1S,11S,13S,14R,15R)-14,15-Dimethoxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-one, is a hasubanane-type alkaloid that can be isolated from Pericampylus glaucus .
Target of Action
Periglaucine A primarily targets the Hepatitis B virus (HBV) surface antigen (HBsAg) in Hep G2.2.15 cells . It also shows anti-HIV-1 activity in C8166 cells .
Mode of Action
Periglaucine A inhibits the secretion of HBV surface antigen (HBsAg) in Hep G2.2.15 cells . This inhibition disrupts the life cycle of the virus, preventing it from infecting new cells.
Pharmacokinetics
It is known that the compound can be encapsulated in plga nanoparticles, which may enhance its bioavailability .
Result of Action
The primary result of Periglaucine A’s action is the inhibition of HBsAg secretion, which disrupts the life cycle of the HBV and prevents it from infecting new cells . It also shows anti-HIV-1 activity, potentially inhibiting the replication of the HIV-1 virus .
Action Environment
The action of Periglaucine A can be influenced by various environmental factors. For instance, the compound’s efficacy can be enhanced when it is encapsulated in PLGA nanoparticles . This encapsulation can protect the compound from degradation, enhance its stability, and improve its delivery to target cells .
properties
IUPAC Name |
(1S,11S,13S,14R,15R)-14,15-dimethoxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO6/c1-21-5-4-18-8-13(22)17(23-2)20(24-3)19(18,21)9-16(27-20)11-6-14-15(7-12(11)18)26-10-25-14/h6-7,16-17H,4-5,8-10H2,1-3H3/t16-,17+,18-,19-,20-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJDYNQYLCIPODD-WPVAHCMFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC23C14CC(C5=CC6=C(C=C52)OCO6)OC4(C(C(=O)C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CC[C@@]23[C@]14C[C@@H](C5=CC6=C(C=C52)OCO6)O[C@]4([C@@H](C(=O)C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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